tert-butyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate
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Overview
Description
Synthesis Analysis
Several synthetic methods exist for preparing this compound. One common approach involves the condensation of 5-amino-pyrazoles with appropriate reagents. For instance, the reaction of 5-amino-pyrazoles with α, β-unsaturated compounds can yield fluorescent pyrazolo[1,5-a]pyrimidines . Another method involves the use of enynones in the presence of ethanol and heat . Detailed synthetic pathways and optimization strategies are documented in relevant literature.
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
- Melting Point : Varies based on the specific derivative. For example, one derivative exhibited a melting point of 201–203°C .
- IR Spectrum : Key absorption bands include NH (3192 cm⁻¹) , C=N (1638 cm⁻¹) , CH₃ (1482 cm⁻¹) , and C–N (1108 cm⁻¹) .
- NMR Spectra : Peaks corresponding to different carbon and hydrogen environments .
Properties
IUPAC Name |
tert-butyl 5-amino-1-methylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2/c1-9(2,3)14-8(13)6-5-11-12(4)7(6)10/h5H,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKOLQKUQAVJWBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(N(N=C1)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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